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Compound of Interest

Compound Name: 10-Deacetyltaxol

Cat. No.: B021601 Get Quote

Essential Safety and Handling of 10-
Deacetyltaxol
For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling of 10-Deacetyltaxol, a taxane

diterpenoid with antineoplastic activity.[1][2] Adherence to these procedures is critical to

mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
10-Deacetyltaxol is classified with several hazards, including acute oral toxicity, potential for

germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[3][4] It may also cause skin

and serious eye damage, as well as allergic skin reactions or asthma-like symptoms if inhaled.

[1] Therefore, stringent adherence to PPE protocols is mandatory.
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile or

low-protein, powder-free latex

gloves. Double gloving is

recommended.[5]

Body Protection Protective Clothing

Chemical-resistant suit or lab

coat.[6] Protective shoe covers

and a head covering are also

advised.[5]

Eye and Face Protection Safety Glasses/Goggles

Chemical splash goggles or a

full-face respirator are

necessary to protect against

dust and splashes.[3][6]

Respiratory Protection Respirator

A dust respirator is required to

avoid inhalation of powder.[5]

For injectable preparations, a

Class II laminar flow biological

safety cabinet should be used.

[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Handling:

Obtain Special Instructions: Before use, obtain and thoroughly read all safety instructions

and the Safety Data Sheet (SDS) for 10-Deacetyltaxol.[4]

Engineering Controls: The preparation of injectable solutions should be conducted in a Class

II laminar flow biological safety cabinet.[5] For handling the solid form, ensure adequate

ventilation to avoid dust generation.[5][7]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above. This includes double gloves, a protective suit, and respiratory and eye protection.[3]

[5]
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Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.[5]

Weighing and Aliquoting: When handling the solid compound, use dry, clean-up procedures

and avoid generating dust.[5] Dampening the powder with a suitable solvent may be

necessary to prevent it from becoming airborne.

Solution Preparation: For creating solutions, work within the biological safety cabinet. 10-
Deacetyltaxol is soluble in organic solvents.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[3] After handling, wash hands and

any exposed skin thoroughly.[3][5]
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Workflow for Safe Handling of 10-Deacetyltaxol

Preparation

Handling

Cleanup and Disposal

Review SDS and Protocols

Don Appropriate PPE

Prepare Handling Area (e.g., BSC)

Weigh/Aliquot Solid Compound

Proceed to handling

Prepare Solution (if applicable)

Conduct Experiment

Decontaminate Work Surfaces

Experiment complete

Dispose of Waste

Doff PPE

Wash Hands Thoroughly
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Simplified Mechanism of Action of 10-Deacetyltaxol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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